Cas no 73727-38-5 (2-bromopent-4-en-1-ol)

• Product Name: 2-bromopent-4-en-1-ol
• CAS No: 73727-38-5
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 6017328
• PubChem ID: 20294881
• Update Time: 2024-03-01

2-bromopent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromopent-4-en-1-ol
• 4-Penten-1-ol, 2-bromo-
• 73727-38-5
• EN300-7244491

• Inchi： 1S/C5H9BrO/c1-2-3-5(6)4-7/h2,5,7H,1,3-4H2
• InChI Key： GWGPDEPSLVJSKP-UHFFFAOYSA-N
• SMILES： C(O)C(Br)CC=C

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 210.5±20.0 °C(Predicted)
• pka: 14.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins